Cas no 62786-72-5 (1H-Pyrrole-2-carboxylic acid, 4-methyl-, phenylmethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4-methyl-, phenylmethyl ester
• CAS No: 62786-72-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 431314
• PubChem ID: 11806083
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 4-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-methyl-, phenylmethyl ester
• DTXSID70473146
• benzyl 4-methyl-1H-pyrrole-2-carboxylate
• InChI=1/C13H13NO2/c1-10-7-12(14-8-10)13(15)16-9-11-5-3-2-4-6-11/h2-8,14H,9H2,1H
• 4-methyl-1H-pyrrole-2-carboxylic acid benzyl ester
• 62786-72-5

• Inchi： 1S/C13H13NO2/c1-10-7-12(14-8-10)13(15)16-9-11-5-3-2-4-6-11/h2-8,14H,9H2,1H3
• InChI Key： UBGVXSDZCGLHEG-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C)=CN1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09